Cas no 50982-38-2 ((3beta,22S,25S)-cholest-5-ene-3,22,26-triol)

• Product Name: (3beta,22S,25S)-cholest-5-ene-3,22,26-triol
• CAS No: 50982-38-2
• Molecular Formula: C₂₇H₄₆O₃
• Molecular Weight: 418.65234
• CID: 1570146
• PubChem ID: 186648

(3beta,22S,25S)-cholest-5-ene-3,22,26-triol Properties

Names and Identifiers

• (3beta,22S,25S)-cholest-5-ene-3,22,26-triol
• (22S,25S)-Cholest-5-ene-3β,22,26-triol
• DTXSID90965255
• Cholest-5-ene-3,22,26-triol, (3beta,22S,25S)-
• cholest-5-ene-3,22,26-triol
• LMST01010101
• Dormatinol
• 50982-38-2
• Dormantinol
• cholest-5-en-3beta,22S,26-triol
• (2S,5S,6S)-6-[(3S,8S,9S,10R,13S,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptane-1,5-diol
• (22S,25s)-cholest-5-ene-3beta,22,26-triol
• DB-246784
• CHEBI:229888

• InChIKey： YDFJGPFMKWECQA-BXTYSGRPSA-N
• Inchi： InChI=1S/C27H46O3/c1-17(16-28)5-10-25(30)18(2)22-8-9-23-21-7-6-19-15-20(29)11-13-26(19,3)24(21)12-14-27(22,23)4/h6,17-18,20-25,28-30H,5,7-16H2,1-4H3/t17-,18-,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1
• SMILES： CC(CCC(C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O)CO

Computed Properties

• Exact Mass: 418.34488
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 418.34469533g/mol
• Heavy Atom Count: 30
• Complexity: 644
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Trihydroxy bile acids, alcohols and derivatives